Cas no 88256-02-4 (1(3H)-Isobenzofuranone, 4-(acetyloxy)-3-ethyl-7-hydroxy-)

• Product name: 1(3H)-Isobenzofuranone, 4-(acetyloxy)-3-ethyl-7-hydroxy-
• CAS No: 88256-02-4
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 639654
• PubChem ID: 71409664

1(3H)-Isobenzofuranone, 4-(acetyloxy)-3-ethyl-7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 4-(acetyloxy)-3-ethyl-7-hydroxy-
• (3-ethyl-7-hydroxy-1-oxo-3H-2-benzofuran-4-yl) acetate
• 3-Ethyl-7-hydroxy-1-oxo-1,3-dihydro-2-benzofuran-4-yl acetate
• 3-Ethyl-7-hydroxy-1-oxo-1,3-dihydroisobenzofuran-4-yl acetate
• DTXSID80829397
• 88256-02-4

• Inchi： InChI=1S/C12H12O5/c1-3-8-11-9(16-6(2)13)5-4-7(14)10(11)12(15)17-8/h4-5,8,14H,3H2,1-2H3
• InChI Key： KXRIUQDEFOVNDO-UHFFFAOYSA-N
• SMILES： CCC1C2=C(C=CC(=C2C(=O)O1)O)OC(=O)C

Computed Properties

• Exact Mass: 236.06847348g/mol
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.8Ų